1-(4-fluorobenzyl)-N'-(3-(4-methoxyphenyl)propanoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
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Description
1-(4-fluorobenzyl)-N'-(3-(4-methoxyphenyl)propanoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C23H22FN3O4 and its molecular weight is 423.444. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research in the field of organic synthesis often explores the creation and structural analysis of complex organic compounds, including hydrazones and dihydropyridines, which are structurally related to the compound . For example, the synthesis and structure elucidation of various hydrazone derivatives have been reported, highlighting the methods for creating these compounds and confirming their structures through techniques such as X-ray diffraction, NMR, and mass spectroscopy (Alotaibi et al., 2018), (Jose et al., 2018).
Potential Applications
Hydrazone derivatives and related compounds have been investigated for various applications, including their use as sensors, in medicinal chemistry for the development of new therapeutic agents, and in materials science. For instance, studies on acylhydrazone derivatives have demonstrated specific responses towards ions, suggesting their use in the development of selective sensors (Jose et al., 2018). Moreover, research into substituted dihydropyridines has identified them as potent kinase inhibitors, highlighting their potential in cancer therapy (Schroeder et al., 2009).
Biological and Pharmacological Studies
The synthesis and evaluation of hydrazone derivatives and dihydropyridines often extend into biological and pharmacological studies, where these compounds are assessed for their anticancer, antimicrobial, and enzyme inhibition activities. This research can lead to the discovery of new drugs and therapeutic agents. For example, platinum(II) complexes with hydrazides have been evaluated for their antitumor potential, revealing promising activity against certain cancer cell lines (Rodrigues et al., 2015).
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-N'-[3-(4-methoxyphenyl)propanoyl]-2-oxopyridine-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN3O4/c1-31-19-11-6-16(7-12-19)8-13-21(28)25-26-22(29)20-3-2-14-27(23(20)30)15-17-4-9-18(24)10-5-17/h2-7,9-12,14H,8,13,15H2,1H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLVNJRAADJPTKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.